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Compound of Interest

Compound Name: 4-Tert-butylbenzyl alcohol

Cat. No.: B1294785 Get Quote

Technical Guide: 4-Tert-butylbenzyl Alcohol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-tert-butylbenzyl alcohol, a key

intermediate in the synthesis of pharmaceuticals, agrochemicals, and fragrances.[1][2] This

document outlines its chemical properties, a detailed experimental protocol for its synthesis,

and relevant safety information.

Core Chemical and Physical Properties
4-tert-butylbenzyl alcohol, also known as (4-(tert-butyl)phenyl)methanol, is a colorless liquid

at room temperature.[1] It is soluble in organic solvents such as alcohol and insoluble in water.

[1] The presence of the bulky tert-butyl group can be leveraged in drug design to provide steric

shielding, potentially enhancing metabolic stability and modulating receptor binding of target

molecules.

Table 1: Physicochemical Data for 4-Tert-butylbenzyl Alcohol
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Parameter Value Reference

CAS Number 877-65-6 [3][4]

Molecular Formula C₁₁H₁₆O [3]

Molecular Weight 164.24 g/mol [3]

Appearance Clear colorless liquid [2]

Boiling Point 140 °C at 20 mmHg [4]

Density 0.928 g/mL at 25 °C [4]

Refractive Index n20/D 1.517 [4]

Solubility
Soluble in alcohol, insoluble in

water
[1]

Synthesis of 4-Tert-butylbenzyl Alcohol
A common and straightforward method for the synthesis of 4-tert-butylbenzyl alcohol is the

reduction of 4-tert-butylbenzaldehyde. The following protocol provides a detailed procedure for

this conversion.

Experimental Protocol: Reduction of 4-tert-
butylbenzaldehyde
Materials:

4-tert-butylbenzaldehyde

Absolute ethanol

Sodium borohydride (NaBH₄)

10% aqueous sodium hydroxide (NaOH)

Water

Dichloromethane (CH₂Cl₂)
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5% aqueous sodium bicarbonate (NaHCO₃)

Magnesium sulfate (MgSO₄)

Round-bottomed flask

Stirring apparatus

Standard laboratory glassware for extraction and filtration

Procedure:

In a round-bottomed flask, dissolve 4-tert-butylbenzaldehyde (1 equivalent) in absolute

ethanol.

To this solution, add a suspension of sodium borohydride (0.66 equivalents) in absolute

ethanol.

Allow the reaction mixture to stir at room temperature for 30 minutes.

Quench the reaction by adding 10% aqueous sodium hydroxide and continue stirring until

the solution becomes homogeneous.

Add water to the reaction mixture and remove the ethanol under reduced pressure.

Extract the aqueous mixture three times with dichloromethane.

Combine the organic extracts and wash them with 5% aqueous sodium bicarbonate,

followed by a wash with water.

Dry the organic layer over magnesium sulfate, filter, and concentrate under reduced

pressure to yield the product.

Biological Activity and Signaling Pathways
Currently, there is limited publicly available information on the specific biological activities or

signaling pathways directly associated with 4-tert-butylbenzyl alcohol. Its primary application

in the pharmaceutical industry is as a synthetic intermediate.[1][2] For instance, the N-4-tert-
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butylbenzyl moiety is a component of the antifungal agent butenafine, which acts by inhibiting

squalene epoxidation in fungi. Additionally, a more complex molecule containing the 4-tert-

butylbenzyl group has been investigated as a prostaglandin E2 receptor agonist. However, the

direct interaction of 4-tert-butylbenzyl alcohol with biological pathways has not been

extensively characterized.

Safety Information
4-tert-butylbenzyl alcohol is known to cause skin and serious eye irritation.[5] Appropriate

personal protective equipment, including gloves and safety glasses, should be worn when

handling this compound. Work should be conducted in a well-ventilated area.[1]

Synthesis Workflow Diagram
The following diagram illustrates the key steps in the synthesis of 4-tert-butylbenzyl alcohol
from 4-tert-butylbenzaldehyde.
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Caption: Synthesis of 4-tert-butylbenzyl alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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